Cas no 118333-19-0 (6H-Purine-6-thione,9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1,9-dihydro-, rel-)
![6H-Purine-6-thione,9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1,9-dihydro-, rel- structure](https://www.kuujia.com/scimg/cas/118333-19-0x300.png)
118333-19-0 structure
Product Name:6H-Purine-6-thione,9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1,9-dihydro-, rel-
CAS No:118333-19-0
Molecular Formula:C11H14N4O3S
Molecular Weight:282.31886
CID:173228
PubChem ID:3000250
6H-Purine-6-thione,9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1,9-dihydro-, rel- Properties
Names and Identifiers
-
- 6H-Purine-6-thione,9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1,9-dihydro-, rel-
- 9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-3H-purine-6-thione
- Carbocyclic-2',3'-hydroxy-xylo-6-mercaptopurine
- NSC615826
- C-2',3'-OH-xylo-ara-6-SH-purinen
- 6H-Purine-6-thione, 9-[2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1,9-dihydro-, (1.alpha.,2.beta.,3.alpha.,4.alpha.)-
- DTXSID10152100
- 6H-Purine-6-thione, 9-(2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl)-1,9-dihydro-, (1alpha,2beta,3alpha,4alpha)-
- 118333-19-0
- 9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1H-purine-6-thione
- NSC 615826
-
- InChIKey: CSPPGTBBWFVGTB-YGBUUZGLSA-N
- Inchi: InChI=1S/C11H14N4O3S/c16-2-5-1-6(9(18)8(5)17)15-4-14-7-10(15)12-3-13-11(7)19/h3-6,8-9,16-18H,1-2H2,(H,12,13,19)/t5-,6-,8+,9+/m1/s1
- SMILES: OC[C@H]1C[C@@H](N2C=NC3C(N=CNC2=3)=S)[C@H](O)[C@H]1O
Computed Properties
- Exact Mass: 282.079
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 2
- Monoisotopic Mass: 282.079
- Heavy Atom Count: 19
- Complexity: 407
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: _0
- Topological Polar Surface Area: 135Ų
Experimental Properties
- Refractive Index: 1.88
- Boiling Point: 631.5°Cat760mmHg
- Flash Point: 335.7°C
- Density: 1.88
6H-Purine-6-thione,9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1,9-dihydro-, rel- Related Literature
-
Jing-Feng Gao,Xiao-Yan Fan,Xin Luo,Kai-Ling Pan RSC Adv., 2016,6, 73421-73431
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Xian-Zheng Zhang,Chih-Chang Chu Chem. Commun., 2003, 1446-1447
-
Hui Li,Zhong Lu,Gang Cheng,Kaifeng Rong,Fengxi Chen,Rong Chen RSC Adv., 2015,5, 5059-5067
-
Michael Luciano,Mohsen Erfanzadeh,Feifei Zhou,Hua Zhu,Tobias Bornhütter,Beate Röder,Quing Zhu,Christian Brückner Org. Biomol. Chem., 2017,15, 972-983
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Mercedes Gracia,José F. Marco,J. Ramón Gancedo,Juan Luis Gautier,Edmundo I. Ríos,Nieves Menéndez,Jesús Tornero J. Mater. Chem., 2003,13, 844-851
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8. Back matter
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Hai Zhu,Gan Li,Xiaocui Lv,Yanxi Zhao,Tao Huang,Jinlin Li RSC Adv., 2014,4, 6535-6539
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Florian Pion,Armando F. Reano,Paul-Henri Ducrot,Florent Allais RSC Adv., 2013,3, 8988-8997
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